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Compound of Interest

Compound Name: Boc-N-Me-Leu-OH

Cat. No.: B558271

Essential Safety and Handling Guide for Boc-N-Me-
Leu-OH

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Boc-N-
Me-Leu-OH (CAS 53363-89-6). The following procedures for operation and disposal are
designed to ensure the safety of laboratory personnel and compliance with standard laboratory

practices.
Chemical and Physical Properties
Property Value
Boc-N-methyl-L-leucine, N-(tert-
Synonyms .
Butoxycarbonyl)-N-methyl-L-leucine
CAS Number 53363-89-6[1][2][3]
Molecular Formula C12H23NOA4[3][4]
Molecular Weight 245.32 g/mol [1][2][3]
Form Solid[1][2]
Storage Class 11 (Combustible Solids)[1][2]
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Boc-N-Me-Leu-OH to minimize exposure and
ensure personal safety.

PPE Category Specification Rationale
) Chemical safety goggles or Protects against splashes and
Eye Protection o i )
glasses with side shields. dust particles.
) Chemical-resistant gloves Prevents direct skin contact
Hand Protection o ] ]
(e.g., nitrile rubber). with the chemical.

Necessary when handling the
) ) NIOSH-approved N95 dust o )
Respiratory Protection powder to avoid inhalation of
mask.[1][2] -
ust.

. Protects skin and clothing from
Body Protection Laboratory coat. o
contamination.

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of Boc-N-Me-Leu-OH and
ensuring a safe laboratory environment.

Aspect Procedure

Work in a well-ventilated area, preferably in a
chemical fume hood, to minimize inhalation of
Handling dust.Avoid direct contact with skin and eyes.
[5]Do not breathe in the dust.[5]Wash hands
thoroughly after handling the substance.[5]

Store in a cool, dry, and well-ventilated area.

[5]Keep the container tightly closed when not in
Storage i ] ]

use.[5]Store away from incompatible materials,

such as strong oxidizing agents.[5]

First Aid Measures
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In case of exposure, follow these immediate first aid procedures.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact ) ) )
upper and lower eyelids. Seek medical attention

if irritation persists.

Remove contaminated clothing. Wash the
) affected area with soap and water for at least 15
Skin Contact _ _ o
minutes. Seek medical attention if irritation

develops.

Move the exposed person to fresh air. If not
Inhalation breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

Do NOT induce vomiting unless directed to do
i so by medical personnel. Never give anything
Ingestion _ _
by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Note: This first aid information is based on general laboratory safety guidelines for handling
chemical powders. Always refer to a specific Safety Data Sheet (SDS) if available and consult
with a medical professional.

Disposal Plan

All waste containing Boc-N-Me-Leu-OH must be managed as chemical waste.
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Waste Type Disposal Procedure

Collect in a designated, labeled, and sealed

Solid Waste ) ]
container for chemical waste.

Dispose of as hazardous waste in accordance

Contaminated PPE S )
with institutional and local regulations.

Disposal of chemical waste must be handled by

a licensed professional waste disposal service
General Disposal in accordance with all local, state, and federal

regulations. Do not dispose of this chemical

down the drain or in regular trash.[5]

Experimental Protocol: N-Boc Deprotection

The following is a general protocol for the deprotection of the N-Boc group from an amino acid,
a common step in peptide synthesis. This procedure should be performed by trained personnel

in a controlled laboratory setting.

Materials:

e Boc-protected amino acid (e.g., Boc-N-Me-Leu-OH)
 Trifluoroacetic acid (TFA)

¢ Dichloromethane (DCM)

e Stir plate and stir bar

e Round-bottom flask

e Rotary evaporator

Procedure:

» Dissolution: Dissolve the Boc-protected amino acid in dichloromethane (DCM) in a round-

bottom flask.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_N_Boc_Benzotriazole.pdf
https://www.benchchem.com/product/b558271?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Acid Addition: Slowly add an excess of trifluoroacetic acid (TFA) to the solution. The reaction
is typically performed with a high concentration of TFA in DCM (e.g., 25-50% v/v).

o Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by
an appropriate analytical technique such as Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS). The deprotection is usually complete within
1-2 hours.

e Solvent Removal: Once the reaction is complete, remove the solvent and excess TFA using
a rotary evaporator.

e Product Isolation: The resulting deprotected amino acid salt can be further purified if
necessary.

Workflow Diagrams
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Caption: Workflow for handling and using Boc-N-Me-Leu-OH.
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Caption: Disposal plan for Boc-N-Me-Leu-OH waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Boc-N-Me-
Leu-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558271#personal-protective-equipment-for-handling-
boc-n-me-leu-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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